![molecular formula C8H8N2O3 B6178942 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid CAS No. 2648940-35-4](/img/no-structure.png)
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid
Description
Molecular Structure Analysis
The InChI code for “6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid” is1S/C8H10N2O3/c1-5-3-10-7 (13-4-5)6 (2-9-10)8 (11)12/h2,5H,3-4H2,1H3, (H,11,12) . It has a molecular weight of 180.2. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid involves the condensation of 2-amino-4,5-dihydro-3H-pyrazole with ethyl acetoacetate to form 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one. This intermediate is then reacted with 2-chloroacetic acid to form 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one-2-carboxylic acid, which is cyclized with hydroxylamine hydrochloride to form 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid.", "Starting Materials": [ "2-amino-4,5-dihydro-3H-pyrazole", "ethyl acetoacetate", "2-chloroacetic acid", "hydroxylamine hydrochloride" ], "Reaction": [ "Condensation of 2-amino-4,5-dihydro-3H-pyrazole with ethyl acetoacetate in the presence of a base such as sodium ethoxide or potassium tert-butoxide to form 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one", "Reaction of 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one with 2-chloroacetic acid in the presence of a base such as potassium carbonate to form 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one-2-carboxylic acid", "Cyclization of 5-ethyl-2-methylidene-4,5-dihydro-3H-pyrazol-3-one-2-carboxylic acid with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid" ] } | |
CAS RN |
2648940-35-4 |
Product Name |
6-methylidene-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxylic acid |
Molecular Formula |
C8H8N2O3 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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